Cas no 16536-95-1 (Butanethioamide,3-methyl-)

• Product Name: Butanethioamide,3-methyl-
• CAS No: 16536-95-1
• Molecular Formula: C₅H₁₁NS
• Molecular Weight: 117.21254
• CID: 157126
• PubChem ID: 3034257

Butanethioamide,3-methyl- Properties

Names and Identifiers

• Butanethioamide,3-methyl-
• 3-Methylbutanethioamide
• 2-methyl propanethioamide
• AC1MHX6V
• AC1Q1P4Q
• Butyramide, 3-methylthio-
• CTK6A6485
• isobutylthioamide
• Isovaleriansaeure-thioamid
• Thio-isovaleramid
• thioisovaleramide
• AKOS000155598
• Butanethioamide, 3-methyl-
• Isovalerothioamide
• NFWCTMFZCLAVSD-UHFFFAOYSA-N
• SCHEMBL21854240
• EN300-64125
• SCHEMBL2141202
• 16536-95-1
• DTXSID1066077
• AB52630
• 3-methyl-thiobutyramide
• G20860
• 3-methylbutanethioamide
• DB-357221

• InChIKey： NFWCTMFZCLAVSD-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H11NS/c1-4(2)3-5(6)7/h4H,3H2,1-2H3,(H2,6,7)
• SMILES： CC(CC(=S)N)C

Computed Properties

• Exact Mass: 117.06133
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 117.061
• Heavy Atom Count: 7
• Complexity: 68.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• PSA: 26.02
• Refractive Index: 1.511
• Boiling Point: 169.8°Cat760mmHg
• Flash Point: 56.5°C
• Density: 0.975